Cas no 77209-77-9 (Leukotriene C3)

Leukotriene C3 structure
Leukotriene C3 structure
Product Name:Leukotriene C3
CAS No:77209-77-9
MF:C30H49N3O9S
MW:627.789767980576
CID:565249
PubChem ID:24896355
Update Time:2025-09-27

Leukotriene C3 Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6-pentadecatrienyl]-L-cysteinyl-(9CI)
    • LEUKOTRIENE C3
    • (5S,7E,9E,11E)-6-[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11-trienoic acid
    • Leukotriene C-3
    • 3-Chloropropylphenylsulfide
    • 77209-77-9
    • PDSP1_000718
    • PDSP2_000708
    • 5-Hydroxy-6-S-glutathionyl-7,9,11-eicosatrienoic acid
    • Glycine, N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6-pentadecatrienyl)-N-L-gamma-glutamyl-L-cysteinyl)-, (R-(R*,S*-(E,E,Z)))-
    • Leukotriene C3
    • MDL: MFCD00214089
    • Inchi: 1S/C30H49N3O9S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-25(24(34)15-14-17-27(36)37)43-21-23(29(40)32-20-28(38)39)33-26(35)19-18-22(31)30(41)42/h9-13,16,22-25,34H,2-8,14-15,17-21,31H2,1H3,(H,32,40)(H,33,35)(H,36,37)(H,38,39)(H,41,42)/b10-9+,12-11+,16-13+/t22-,23-,24-,25?/m0/s1
    • InChI Key: AIJDQMYBRDJHHT-SJYCEDLTSA-N
    • SMILES: S(C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O)C(/C=C/C=C/C=C/CCCCCCCC)[C@H](CCCC(=O)O)O

Computed Properties

  • Exact Mass: 627.319
  • Monoisotopic Mass: 627.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 26
  • Complexity: 940
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 242A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.214
  • Boiling Point: 959.2°C at 760 mmHg
  • Flash Point: 533.9°C
  • Refractive Index: 1.555
  • PSA: 241.65000
  • LogP: 4.48300
  • Color/Form: ~50 μg/mL in methanol: water (7:3) containing 17 mM acetate buffer adjusted to pH 5.4 with NH4OH

Leukotriene C3 Security Information

  • Hazardous Material transportation number:UN 1230 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: 7-16-23-45
  • Hazardous Material Identification: F T
  • Risk Phrases:11
  • Safety Term:7-16-23-45
  • Storage Condition:−20°C

Leukotriene C3 Pricemore >>

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